Cas no 1804730-11-7 (2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde
• CAS No: 1804730-11-7
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877518
• Update Time: 2025-05-23

2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-9-6(8(10)11)2-5(4-14)7(3-12)13-9/h2,4,8H,1H3
• InChI Key： KTMUTNGKEXKFKE-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C#N)=C(C=O)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde: A Comprehensive Overview

2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde, identified by the CAS number 1804730-11-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring substituted with a cyano group, a difluoromethyl group, a methoxy group, and a carboxaldehyde moiety, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. These developments are particularly important as industries increasingly prioritize sustainable practices in chemical manufacturing.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple functional groups allows for extensive chemical diversity, which is crucial for exploring new therapeutic agents. For instance, the cyano group can serve as a site for further substitution or coupling reactions, while the carboxaldehyde moiety can participate in enamine or imine formation, opening avenues for peptide-like structures or bioisosteres.

In the realm of agrochemicals, 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde has shown potential as a precursor for herbicides or fungicides. Its structural features suggest that it could be tailored to target specific enzymes or pathways critical to plant growth or pathogenic fungi. Recent studies have highlighted the importance of fluorinated compounds in agrochemicals due to their enhanced stability and selectivity, further underscoring the value of this compound.

Beyond its chemical applications, this compound has also been explored in materials science for its role in creating advanced polymers or hybrid materials. The pyridine ring's aromaticity and electron-withdrawing groups can contribute to unique electronic properties, making it suitable for applications in optoelectronics or energy storage devices.

The latest research on CAS No. 1804730-11-7 has focused on its interactions with biological systems and its potential as a lead compound in medicinal chemistry. Computational studies have revealed that the molecule exhibits favorable pharmacokinetic properties, suggesting that it could be optimized further for drug delivery systems.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde, with its versatile structure and diverse functional groups, represents a valuable asset in modern chemistry research. Its applications span across multiple disciplines, from drug discovery to materials science, making it an area of continued scientific interest and innovation.